Cas no 1804868-80-1 (Ethyl 4-(difluoromethyl)-6-methoxy-3-nitropyridine-2-acetate)

• Product Name: Ethyl 4-(difluoromethyl)-6-methoxy-3-nitropyridine-2-acetate
• CAS No: 1804868-80-1
• MF: C₁₁H₁₂F₂N₂O₅
• MW: 290.220190048218
• CID: 4896602
• Update Time: 2025-07-17

Ethyl 4-(difluoromethyl)-6-methoxy-3-nitropyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(difluoromethyl)-6-methoxy-3-nitropyridine-2-acetate

• Inchi： 1S/C11H12F2N2O5/c1-3-20-9(16)5-7-10(15(17)18)6(11(12)13)4-8(14-7)19-2/h4,11H,3,5H2,1-2H3
• InChI Key： OOCVCNKIUCUFCW-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N=C(CC(=O)OCC)C=1[N+](=O)[O-])OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 350
• XLogP3: 1.8
• Topological Polar Surface Area: 94.2

Additional information on Ethyl 4-(difluoromethyl)-6-methoxy-3-nitropyridine-2-acetate

Ethyl 4-(difluoromethyl)-6-methoxy-3-nitropyridine-2-acetate (CAS No. 1804868-80-1): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 4-(difluoromethyl)-6-methoxy-3-nitropyridine-2-acetate, identified by its unique chemical identifier CAS No. 1804868-80-1, represents a significant compound in the realm of pharmaceutical chemistry. This intermediate has garnered considerable attention due to its versatile applications in the synthesis of biologically active molecules, particularly in the development of novel therapeutic agents. The compound's structural features, including the difluoromethyl and nitropyridine moieties, contribute to its reactivity and utility in various synthetic pathways.

The difluoromethyl group is a strategically important substituent in medicinal chemistry, known for its ability to enhance metabolic stability and binding affinity in drug candidates. Its incorporation into molecules often leads to improved pharmacokinetic properties, making it a favored choice for pharmaceutical designers. In contrast, the nitropyridine scaffold provides a rich platform for further functionalization, enabling the creation of complex structures with tailored biological activities. The presence of both these features in Ethyl 4-(difluoromethyl)-6-methoxy-3-nitropyridine-2-acetate underscores its potential as a building block for innovative drug discovery.

Recent advancements in synthetic methodologies have further highlighted the importance of this compound. Researchers have leveraged its reactive sites to develop efficient synthetic routes towards more complex molecules. For instance, the nitro group can be readily reduced to an amine, opening up avenues for further derivatization into aminopyridines, which are prevalent in many pharmacologically active compounds. Additionally, the ester functionality at the 2-position offers opportunities for hydrolysis or transesterification, allowing for modifications that can fine-tune the properties of the final product.

The pharmaceutical industry has shown particular interest in Ethyl 4-(difluoromethyl)-6-methoxy-3-nitropyridine-2-acetate due to its role in synthesizing compounds with potential therapeutic benefits. Studies have demonstrated its utility in generating molecules with anti-inflammatory, antiviral, and anticancer properties. The ability to modify its structure through various chemical transformations makes it an invaluable asset for medicinal chemists seeking to develop new treatments for diverse diseases.

In addition to its pharmaceutical applications, Ethyl 4-(difluoromethyl)-6-methoxy-3-nitropyridine-2-acetate has found relevance in agrochemical research. The unique combination of functional groups present in this compound allows for the synthesis of novel agrochemicals with enhanced efficacy and reduced environmental impact. This dual utility underscores its broad applicability across multiple scientific disciplines.

The synthesis of Ethyl 4-(difluoromethyl)-6-methoxy-3-nitropyridine-2-acetate involves a series of well-defined chemical steps that highlight modern synthetic techniques. The process typically begins with the preparation of a nitropyridine precursor, followed by selective fluorination and methylation to introduce the key substituents. Advanced catalytic methods have been employed to improve yields and reduce byproduct formation, aligning with current green chemistry principles.

Ongoing research continues to explore new ways to utilize Ethyl 4-(difluoromethyl)-6-methoxy-3-nitropyridine-2-acetate in drug discovery and material science. Innovations in computational chemistry are being used to predict novel derivatives with enhanced biological activity, while experimental approaches are refining synthetic protocols for greater efficiency and scalability. These efforts promise to expand the compound's role in developing next-generation pharmaceuticals and functional materials.

The future prospects of Ethyl 4-(difluoromethyl)-6-methoxy-3-nitropyridine-2-acetate are promising, driven by both academic curiosity and industrial demand. As our understanding of molecular interactions deepens, so too will our ability to harness this compound's potential. Whether through traditional organic synthesis or cutting-edge biocatalytic methods, Ethyl 4-(difluoromethyl)-6-methoxy-3-nitropyridine-2-acetate is poised to remain a cornerstone of modern chemical research.